Cas no 396720-82-4 (4-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 4-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 396720-82-4
• MF: C₂₀H₁₈N₄O₄S
• MW: 410.446322917938
• CID: 6044553
• PubChem ID: 4346884
• Update Time: 2025-06-10

4-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• Benzamide, N-[2,6-dihydro-2-(4-nitrophenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-4-ethoxy-
• SR-01000445120-1
• SR-01000445120
• F0778-0123
• AKOS024599663
• 4-ethoxy-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• 4-ethoxy-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• AB00138363-02
• Oprea1_082317
• EU-0006170
• 396720-82-4
• 4-ethoxy-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide

• Inchi： 1S/C20H18N4O4S/c1-2-28-16-9-3-13(4-10-16)20(25)21-19-17-11-29-12-18(17)22-23(19)14-5-7-15(8-6-14)24(26)27/h3-10H,2,11-12H2,1H3,(H,21,25)
• InChI Key： ARWZPECSMDYVOT-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C([N+]([O-])=O)C=C2)N=C2CSCC2=1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 410.10487624g/mol
• Monoisotopic Mass: 410.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 563.2±50.0 °C(Predicted)
• pka: 12.61±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Introduction to 4-Ethoxy-N-2-(4-Nitrophenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-ylbenzamide (CAS No. 396720-82-4)

4-Ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 396720-82-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The molecular structure of 4-Ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide is characterized by a thienopyrazole core linked to a benzamide moiety through an ethoxy group. The presence of the nitrophenyl substituent adds further complexity and contributes to the compound's pharmacological profile. Recent studies have highlighted the importance of this structure in modulating various biological pathways and targets.

In terms of synthesis, 4-Ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide can be prepared through a multi-step process involving the condensation of appropriate starting materials. The synthetic route typically involves the formation of the thienopyrazole core followed by functionalization with the benzamide and nitrophenyl groups. This synthetic approach allows for the fine-tuning of the compound's properties and can be adapted to produce analogs with varying substituents.

The biological activity of 4-Ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide has been extensively studied in both in vitro and in vivo models. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-Ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide has also demonstrated significant anti-cancer activity. Studies have shown that it can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways. For instance, it has been found to inhibit the activation of NF-κB and MAPK pathways, which are crucial for cancer cell survival and proliferation. Additionally, this compound has shown promise in overcoming drug resistance in cancer cells by modulating multidrug resistance proteins (MDRs).

In the context of anti-viral activity, recent research has explored the potential of 4-Ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide against various viral infections. Preliminary studies have indicated that it can inhibit viral replication by interfering with viral entry or assembly processes. This makes it a valuable lead compound for the development of new antiviral agents.

The pharmacokinetic properties of 4-Ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide have also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability. However, further optimization may be required to improve its pharmacokinetic profile and enhance its therapeutic index.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-Ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 396720-82-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.